2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide

• IUPAC Name: 2-methyl-N-[(Z)-1-[4-[(2,2,2-trifluoroacetyl)amino]phenyl]ethylideneamino]benzamide
• InChI: InChI=1S/C18H16F3N3O2/c1-11-5-3-4-6-15(11)16(25)24-23-12(2)13-7-9-14(10-8-13)22-17(26)18(19,20)21/h3-10H,1-2H3,(H,22,26)(H,24,25)/b23-12-
• InChI Key: BKVHENUYUCWJAD-FMCGGJTJSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NN=C(C)C2=CC=C(C=C2)NC(=O)C(F)(F)F
• Isomeric SMILES: CC1=CC=CC=C1C(=O)N/N=C(/C)\C2=CC=C(C=C2)NC(=O)C(F)(F)F
• Molecular Formula: C18H16F3N3O2
• Molecular Weight: 363.3 g/mol

Description

2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide, also known as TFEH, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. TFEH is a derivative of ethanehydrazide and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide is not fully understood. However, research has shown that 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide inhibits the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines and the survival of cancer cells. 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide also induces the activation of caspase-3, which is involved in the process of apoptosis.
Biochemical and Physiological Effects:
2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide has been shown to have anti-inflammatory and anticancer effects. In addition, 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide has been shown to have antioxidant properties and to inhibit the activity of enzymes such as COX-2 and iNOS, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide in lab experiments is its ability to inhibit the production of pro-inflammatory cytokines and the survival of cancer cells. However, one limitation is the lack of understanding of its mechanism of action and potential side effects.

Future Directions

1. Further studies are needed to fully understand the mechanism of action of 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide.
2. Studies are needed to investigate the potential side effects of 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide.
3. Studies are needed to investigate the potential use of 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide in combination with other drugs for the treatment of inflammatory diseases and cancer.
4. Studies are needed to investigate the potential use of 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide as a neuroprotective agent.
5. Studies are needed to investigate the potential use of 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide in the treatment of other diseases such as diabetes and cardiovascular disease.
Conclusion:
In conclusion, 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide has been studied for its potential use as an anti-inflammatory and anticancer agent. Further studies are needed to fully understand its mechanism of action and potential side effects. 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide has the potential to be used in the treatment of various diseases and further research is needed to investigate its potential applications.

Scientific Research Applications

2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide has been studied for its potential use as an anti-inflammatory agent. Research has shown that 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide has also been studied for its potential use as an anticancer agent. Studies have shown that 2,2,2-trifluoro-N-{4-[N-(2-methylbenzoyl)ethanehydrazonoyl]phenyl}acetamide induces apoptosis in cancer cells and inhibits tumor growth in animal models.